Cas no 1155912-23-4 (2-Chloro-N-cyclohexylpyridine-3-sulfonamide)

• Product Name: 2-Chloro-N-cyclohexylpyridine-3-sulfonamide
• CAS No: 1155912-23-4
• MF: C₁₁H₁₅ClN₂O₂S
• MW: 274.767000436783
• MDL: MFCD12413208
• CID: 4783116
• Update Time: 2025-08-04

2-Chloro-N-cyclohexylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-cyclohexylpyridine-3-sulfonamide
• 2-Chloro-N-cyclohexylpyridine-3-sulfonamide

• MDL： MFCD12413208
• Inchi： 1S/C11H15ClN2O2S/c12-11-10(7-4-8-13-11)17(15,16)14-9-5-2-1-3-6-9/h4,7-9,14H,1-3,5-6H2
• InChI Key： NOCCDQFXVPOLLS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)S(NC1CCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-Chloro-N-cyclohexylpyridine-3-sulfonamide

2-Chloro-N-cyclohexylpyridine-3-sulfonamide (CAS No. 1155912-23-4)

2-Chloro-N-cyclohexylpyridine-3-sulfonamide, also known by its CAS registry number CAS No. 1155912-23-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring, a sulfonamide group, and a cyclohexyl substituent. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The pyridine ring in 2-Chloro-N-cyclohexylpyridine-3-sulfonamide serves as the central framework, with a chlorine atom attached at the 2-position and a sulfonamide group at the 3-position. The sulfonamide group is further substituted with a cyclohexyl moiety, which introduces steric bulk and enhances the compound's solubility properties. This combination of functional groups not only influences the compound's reactivity but also plays a crucial role in its potential biological activity.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to act as bioisosteres of carboxylic acids. This property makes 2-Chloro-N-cyclohexylpyridine-3-sulfonamide a promising candidate for exploring new therapeutic agents. Researchers have investigated its potential as an inhibitor of various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, 2-Chloro-N-cyclohexylpyridine-3-sulfonamide has been studied for its role in chemical synthesis. Its sulfonamide group can act as a leaving group under certain reaction conditions, facilitating the construction of complex molecules through nucleophilic substitution reactions. This versatility makes it a valuable intermediate in organic synthesis.

The synthesis of 2-Chloro-N-cyclohexylpyridine-3-sulfonamide typically involves multi-step processes, including chlorination of pyridine derivatives, followed by sulfonation and subsequent substitution reactions to introduce the cyclohexyl group. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental perspective, understanding the fate and behavior of CAS No. 1155912-23-4 in various ecosystems is crucial for assessing its potential impact on the environment. Studies have shown that sulfonamides can undergo biodegradation under specific conditions, which is an important consideration for their safe use and disposal.

In conclusion, 2-Chloro-N-cyclohexylpyridine-3-sulfonamide, with its unique structure and versatile functional groups, continues to be an area of active research across multiple disciplines. Its potential applications in drug discovery and chemical synthesis make it an essential compound for further exploration.